1,4-Dinitrosopiperazine
1,4-Dinitrosopiperazine
N, N'-dinitrosopiperazine, also known as carcinogen or DNPZ, belongs to the class of organic compounds known as piperazines. Piperazines are compounds containing a piperazine ring, which is a saturated aliphatic six-member heterocyclic with two nitrogen atoms at positions 1 and 4, as well as four carbon atoms. N, N'-dinitrosopiperazine exists as a solid, soluble (in water), and a strong basic compound (based on its pKa).
Brand Name:
Vulcanchem
CAS No.:
140-79-4
VCID:
VC0030178
InChI:
InChI=1S/C4H8N4O2/c9-5-7-1-2-8(6-10)4-3-7/h1-4H2
SMILES:
C1CN(CCN1N=O)N=O
Molecular Formula:
C4H8N4O2
Molecular Weight:
144.13 g/mol
1,4-Dinitrosopiperazine
CAS No.: 140-79-4
Reference Standards
VCID: VC0030178
Molecular Formula: C4H8N4O2
Molecular Weight: 144.13 g/mol
CAS No. | 140-79-4 |
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Product Name | 1,4-Dinitrosopiperazine |
Molecular Formula | C4H8N4O2 |
Molecular Weight | 144.13 g/mol |
IUPAC Name | 1,4-dinitrosopiperazine |
Standard InChI | InChI=1S/C4H8N4O2/c9-5-7-1-2-8(6-10)4-3-7/h1-4H2 |
Standard InChIKey | WNSYEWGYAFFSSQ-UHFFFAOYSA-N |
SMILES | C1CN(CCN1N=O)N=O |
Canonical SMILES | C1CN(CCN1N=O)N=O |
Colorform | PALE YELLOW PLATES FROM WATER |
Melting Point | 158 °C |
Description | N, N'-dinitrosopiperazine, also known as carcinogen or DNPZ, belongs to the class of organic compounds known as piperazines. Piperazines are compounds containing a piperazine ring, which is a saturated aliphatic six-member heterocyclic with two nitrogen atoms at positions 1 and 4, as well as four carbon atoms. N, N'-dinitrosopiperazine exists as a solid, soluble (in water), and a strong basic compound (based on its pKa). |
Solubility | SLIGHTLY SOL IN WATER, ACETONE; VERY SOL IN HOT ALCOHOL |
Synonyms | 1,4-dinitrosopiperazine N,N'-dinitrosopiperazine N,N'-dinitrosopiperazine, 14C-labeled |
PubChem Compound | 8819 |
Last Modified | Nov 11 2021 |
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